Cas no 2168566-05-8 (3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid)

• Product Name: 3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid
• CAS No: 2168566-05-8
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 6370578
• PubChem ID: 165608226
• Update Time: 2024-01-01

3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-oxo-1,4-dihydropyridin-3-yl)propanoic acid
• 2168566-05-8
• EN300-1457319

• Inchi： 1S/C8H9NO3/c10-7-3-4-9-5-6(7)1-2-8(11)12/h3-5H,1-2H2,(H,9,10)(H,11,12)
• InChI Key： QAUIQDSZKZKYRR-UHFFFAOYSA-N
• SMILES： O=C1C=CNC=C1CCC(=O)O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines